Cas no 1207056-15-2 (N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-2-methylpropanamide)

• Product Name: N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-2-methylpropanamide
• CAS No: 1207056-15-2
• MF: C₂₂H₂₄N₂O₃
• MW: 364.437565803528
• CID: 5393165
• Update Time: 2025-10-29

N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-Ethoxy-2-(4-methoxyphenyl)-6-quinolinyl]-2-methylpropanamide
• N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-2-methylpropanamide

• Inchi： 1S/C22H24N2O3/c1-5-27-21-13-20(15-6-9-17(26-4)10-7-15)24-19-11-8-16(12-18(19)21)23-22(25)14(2)3/h6-14H,5H2,1-4H3,(H,23,25)
• InChI Key： PXYAIPPDTWHFLJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2C(=C1)C(OCC)=CC(C1=CC=C(OC)C=C1)=N2)(=O)C(C)C

Experimental Properties

• Density: 1.164±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.9±50.0 °C(Predicted)
• pka: 14.15±0.43(Predicted)

Additional information on N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-2-methylpropanamide

Comprehensive Overview of N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-2-methylpropanamide (CAS No. 1207056-15-2)

N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-2-methylpropanamide, with the CAS number 1207056-15-2, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This quinoline derivative is characterized by its unique structural features, including an ethoxy group, a methoxyphenyl moiety, and a 2-methylpropanamide side chain. Researchers are particularly interested in its potential applications due to its molecular framework, which is often associated with bioactive properties.

The compound's IUPAC name reflects its complex structure, highlighting the presence of key functional groups that contribute to its reactivity and potential utility. The 4-ethoxy and 4-methoxyphenyl substituents on the quinoline core are of particular interest, as these groups are known to influence the compound's electronic properties and binding affinity in biological systems. The 2-methylpropanamide moiety further enhances its potential as a building block for more complex molecules.

In recent years, the search for novel quinoline-based compounds has surged, driven by their diverse pharmacological activities. N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-2-methylpropanamide is no exception, with researchers exploring its potential in areas such as enzyme inhibition and receptor modulation. Its CAS registry number 1207056-15-2 serves as a unique identifier in chemical databases, facilitating its study and application in various scientific disciplines.

The synthesis of N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-2-methylpropanamide typically involves multi-step organic reactions, including condensation and amidation processes. The 4-methoxyphenyl group is often introduced early in the synthesis, followed by the incorporation of the ethoxy and 2-methylpropanamide functionalities. These steps require precise control of reaction conditions to ensure high yield and purity, making the compound a subject of interest in synthetic chemistry.

From a pharmacological perspective, the quinoline scaffold is renowned for its versatility. Compounds featuring this core structure have demonstrated a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. While N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-2-methylpropanamide is still under investigation, its structural analogs have shown promise in preclinical studies, raising expectations for its potential therapeutic applications.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its bioavailability and efficacy. The ethoxy and methoxy groups contribute to its overall polarity, while the 2-methylpropanamide side chain may influence its interaction with biological targets. These characteristics are often optimized during drug development to enhance performance and reduce side effects.

In the context of current research trends, N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-2-methylpropanamide aligns with the growing interest in small-molecule therapeutics. Its modular structure allows for further derivatization, enabling researchers to explore structure-activity relationships (SAR) and identify more potent analogs. This approach is particularly relevant in the development of targeted therapies, where specificity and selectivity are paramount.

Another area of interest is the compound's potential role in signal transduction pathways. Quinoline derivatives are known to interact with various cellular receptors and enzymes, modulating key physiological processes. By studying CAS 1207056-15-2, scientists aim to uncover new mechanisms of action that could lead to breakthroughs in treating complex diseases.

From a commercial standpoint, the demand for high-quality N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-2-methylpropanamide is driven by its utility in research and development. Suppliers often provide the compound in various purity grades, catering to the needs of academic institutions, pharmaceutical companies, and contract research organizations. Its CAS number 1207056-15-2 ensures accurate identification and procurement across global markets.

Looking ahead, the future of N-[4-ethoxy-2-(4-methoxyphenyl)quinolin-6-yl]-2-methylpropanamide appears promising. As research continues to elucidate its properties and applications, this compound may emerge as a valuable tool in drug discovery and development. Its unique combination of functional groups and structural flexibility positions it as a candidate for further exploration in both academic and industrial settings.